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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetryl (2,4,6-trinitrophenylmethylnitramine) is a sensitive secondary high explosive that has

historically seen extensive use as a booster charge in detonators and as the base charge in

blasting caps.[1][2] Although its production and use in the United States have been largely

discontinued in favor of more modern explosives like RDX, Tetryl remains relevant in the study

of legacy munitions and as a reference compound in explosives research.[1][3] Its high

sensitivity to initiation by primary explosives, combined with its stability and brisance, made it a

crucial component in the explosive train for initiating less sensitive main charges like TNT.[3]

These application notes provide a detailed overview of Tetryl's properties and its historical

application in detonators. The accompanying protocols outline the methodologies for key

experiments to evaluate the performance of Tetryl-based initiating devices.
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Property Value References

Chemical Formula C₇H₅N₅O₈ [3]

Appearance Yellow crystalline solid [3]

Melting Point 129.5 °C

Decomposition Temperature 187 °C (explodes) [4]

Detonation Velocity 7,570 m/s [3]

Shock Sensitivity Sensitive [3]

Friction Sensitivity Sensitive [3]

Relative Effectiveness (R.E.)

Factor
1.25

Table 2: Representative Composition of a Tetryl-Based
Detonator

Component Material Typical Quantity Function

Base Charge Tetryl 0.2 - 2.0 grams
Main explosive output

of the detonator

Primer Charge Lead Azide 0.1 - 0.5 grams

Initiates the Tetryl

base charge upon

receiving a stimulus

Ignition Charge

A mixture of

potassium chlorate

and mercury fulminate

Small quantity

Ignites the primer

charge from a fuse or

electric match

Experimental Protocols
Protocol 1: Preparation of a Tetryl Booster Pellet
Objective: To prepare a pressed Tetryl pellet for use as a booster charge.
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Tetryl, powdered

Hydraulic press

Pellet die (e.g., 10 mm diameter)

Balance (accurate to 0.001 g)

Non-sparking tools

Procedure:

Ensure all equipment is clean, dry, and free of any contaminants.

Weigh the desired amount of powdered Tetryl (e.g., 1.0 g) using a balance.

Carefully transfer the Tetryl powder into the pellet die.

Level the powder using a non-sparking tool.

Place the die into the hydraulic press.

Apply pressure slowly and steadily to the desired density. A common pressure for pressing

explosives is around 10,000 to 20,000 psi. The final density of the pellet should be recorded.

Carefully eject the pressed pellet from the die.

Measure the dimensions and weight of the pellet to calculate its density.

Store the pellet in a static-dissipative container in a designated explosives storage

magazine.

Protocol 2: Detonation Velocity Measurement (Dautriche
Method)
Objective: To determine the detonation velocity of a Tetryl charge.

Materials:
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Tetryl charge of known length and diameter

Detonating cord with a known and uniform detonation velocity

Lead or steel plate

Two detonators

Measuring tape or calipers

Non-sparking marking tool

Procedure:

Measure the precise length of the Tetryl charge to be tested.

Cut a length of detonating cord that is at least twice the length of the Tetryl charge.

Mark the exact center of the detonating cord.

Insert the two ends of the detonating cord into the Tetryl charge at two points a known

distance apart ('L'). The ends of the cord should be in direct contact with the explosive.

Secure the detonating cord along the lead or steel plate, ensuring it is straight.

Attach a detonator to one end of the Tetryl charge to initiate it.

Place the entire assembly in a safe firing range.

Initiate the detonator. The detonation of the Tetryl charge will initiate the two ends of the

detonating cord at slightly different times.

The two detonation waves in the cord will travel towards each other and collide at a point

offset from the center of the cord.

After the test, carefully examine the lead/steel plate. A distinct mark will be visible at the point

of collision of the two detonation waves in the cord.

Measure the distance ('d') from the center mark on the cord to the collision mark.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the detonation velocity (V) of the Tetryl charge using the following formula: V = (L *

V_cord) / (2 * d) Where:

V = Detonation velocity of the Tetryl charge (m/s)

L = Distance between the two points where the detonating cord was inserted into the

Tetryl charge (m)

V_cord = Known detonation velocity of the detonating cord (m/s)

d = Distance from the center of the cord to the collision point (m)

Protocol 3: Brisance Measurement (Hess Lead Block
Compression Test)
Objective: To measure the brisance (shattering effect) of a Tetryl charge.[5][6]

Materials:

Standardized lead block (typically 40 mm in diameter and 60 mm in height)[5]

Tetryl charge of a specified weight (e.g., 10 g)

Detonator

Steel base plate

Calipers or a micrometer

Procedure:

Measure the initial height of the lead block with high precision.

Place the steel base plate in a secure position within a blast chamber.

Place the lead block on the center of the steel base plate.

Place the Tetryl charge directly on top of the lead block.
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Insert a detonator into the Tetryl charge.

Evacuate the blast chamber and detonate the charge remotely.

After the detonation, carefully retrieve the deformed lead block.

Measure the final height of the compressed lead block.

The brisance is expressed as the difference between the initial and final heights of the lead

block in millimeters. This value can be compared to the compression caused by a standard

explosive like TNT under the same test conditions.[7]
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Caption: Explosive train in a typical Tetryl-based detonator.
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Caption: Experimental workflow for Tetryl pellet preparation and testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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